ethyl 4-(3-(2-ethoxyethyl)-1,6,7-trimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzoate

• IUPAC Name: ethyl 4-[2-(2-ethoxyethyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzoate
• InChI: InChI=1S/C23H27N5O5/c1-6-32-13-12-26-20(29)18-19(25(5)23(26)31)24-22-27(14(3)15(4)28(18)22)17-10-8-16(9-11-17)21(30)33-7-2/h8-11H,6-7,12-13H2,1-5H3
• InChI Key: RSNQTWUFYWIBFK-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=C(C=C4)C(=O)OCC)C)C)N(C1=O)C
• Molecular Formula: C23H27N5O5
• Molecular Weight: 453.5 g/mol

Description

Ethyl 4-(3-(2-ethoxyethyl)-1,6,7-trimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzoate is a useful research compound. Its molecular formula is C23H27N5O5 and its molecular weight is 453.499. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• Synthesis of Schiff and Mannich Bases of Isatin Derivatives : This research outlines the preparation of ethyl imidate hydrochlorides and their reactions leading to the synthesis of various bases, illustrating a method for creating complex compounds that could be related to the synthesis of the compound (Bekircan & Bektaş, 2008).

• Regiospecific Deoxygenation of β-resorcylic ester derivatives : This paper discusses the synthesis of ethyl 4-hydroxybenzoates through deoxygenation, indicating the importance of specific synthetic routes for creating derivatives of benzoates, which could be relevant to the synthesis or modification of the queried compound (Bartlett et al., 1983).

Potential Applications

• Antimicrobial Activities : A study on the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones explores their antimicrobial potential, suggesting that derivatives of purine, a structure related to the query, could have applications in developing new antimicrobial agents (Sharma et al., 2004).

• Antioxidant Properties of Marine Compounds : Research identifying substituted aryl meroterpenoids with antioxidant activities hints at the potential for complex organic molecules, possibly including the compound , to serve as antioxidants in pharmaceutical or food industries (Chakraborty et al., 2016).

Novel Compound Synthesis and Evaluation

• Synthesis of Novel Benzo[4,5]imidazo[1,2-a]pyridine Derivatives : A study showcases the synthesis of novel derivatives through specific reactions, emphasizing the chemical versatility and potential pharmacological applications of structurally complex compounds (Goli-Garmroodi et al., 2015).